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Compound of Interest

Compound Name: Antimony tribromide

Cat. No.: B1630486 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling of Antimony tribromide (SbBr₃) to prevent

its hydrolysis during experiments.

Frequently Asked Questions (FAQs)
Q1: What is Antimony tribromide and why is it sensitive to moisture?

Antimony tribromide (SbBr₃) is a chemical compound used in various applications, including

as a fire retardant in polymers, a mordant in dyeing, and a catalyst in chemical synthesis.[1][2]

It is highly susceptible to hydrolysis, a chemical reaction with water. This sensitivity arises from

the antimony atom's susceptibility to nucleophilic attack by water molecules, leading to the

decomposition of the compound.

Q2: What is the chemical reaction for the hydrolysis of Antimony tribromide?

Antimony tribromide reacts with water (H₂O) to form antimony trioxide (Sb₂O₃) and

hydrobromic acid (HBr). The balanced chemical equation for this reaction is:

2 SbBr₃ + 3 H₂O → Sb₂O₃ + 6 HBr[2]

This reaction is often visually indicated by the formation of a white precipitate of antimony

trioxide.

Q3: What are the primary consequences of Antimony tribromide hydrolysis in an experiment?
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The hydrolysis of SbBr₃ can have several detrimental effects on an experiment:

Inaccurate Stoichiometry: The consumption of SbBr₃ through hydrolysis alters the molar

ratios of reactants, leading to incorrect stoichiometry and potentially incomplete reactions or

the formation of unintended byproducts.

Contamination of Products: The formation of antimony trioxide introduces an impurity into the

reaction mixture, which can be difficult to separate from the desired product.

Alteration of Reaction Conditions: The production of hydrobromic acid will increase the

acidity of the reaction medium, which can catalyze unwanted side reactions or affect the

stability of other reagents.

Inconsistent Results: The extent of hydrolysis can vary between experiments depending on

ambient humidity and solvent purity, leading to poor reproducibility of results.

Q4: How should Antimony tribromide be stored to prevent hydrolysis?

To maintain its integrity, Antimony tribromide should be stored under the following conditions:

Tightly Sealed Containers: Store in a container with a secure, airtight seal to prevent the

ingress of atmospheric moisture.

Cool and Dry Environment: Keep the container in a cool, well-ventilated area away from

direct sunlight and sources of heat.[3]

Inert Atmosphere: For long-term storage or for highly sensitive applications, storing under an

inert atmosphere, such as nitrogen or argon, is recommended.[4]

Avoid Incompatible Substances: Store away from water, alcohols, and strong bases.[5]

Troubleshooting Guide: Preventing Hydrolysis
During Experiments
This guide addresses common issues encountered during the handling and use of Antimony
tribromide in experimental setups.
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Problem/Observation Potential Cause Recommended Solution

White precipitate forms upon

addition of SbBr₃ to the

reaction vessel.

Hydrolysis of SbBr₃ due to

residual moisture in the

glassware or reaction vessel.

Protocol: Flame-dry all

glassware under a vacuum or

in a stream of inert gas

(nitrogen or argon)

immediately before use. Allow

the glassware to cool to room

temperature under the inert

atmosphere.

Inconsistent reaction yields or

formation of unexpected

byproducts.

Partial hydrolysis of SbBr₃

from exposure to atmospheric

moisture during weighing and

transfer.

Protocol: Handle and weigh

SbBr₃ in a glove box or glove

bag with a dry, inert

atmosphere. If a glove box is

unavailable, work quickly and

efficiently under a positive

pressure of inert gas.

Reaction fails to initiate or

proceeds slowly.

Use of solvents with a high

water content, leading to the

decomposition of SbBr₃.

Protocol: Use anhydrous

solvents with a specified low

water content (refer to solvent

specifications). Consider

purifying solvents using

appropriate drying techniques

if necessary.

Visible fuming when the SbBr₃

container is opened.

Reaction with ambient

humidity.

Protocol: Before opening,

allow the SbBr₃ container to

equilibrate to the ambient

temperature of the inert

atmosphere workspace (e.g.,

inside a glove box) to prevent

condensation. Purge the

headspace of the container

with inert gas before sealing.
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Protocol 1: Handling and Dispensing Antimony
Tribromide under Anhydrous Conditions
This protocol outlines the steps for safely handling SbBr₃ to prevent hydrolysis.

Materials:

Antimony tribromide (in its original sealed container)

Anhydrous solvent (e.g., dichloromethane, chloroform, toluene)

Glove box or glove bag with an inert atmosphere (Nitrogen or Argon)

Flame-dried glassware (e.g., reaction flask, graduated cylinder, funnel)

Spatula, weighing paper/boat

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, compatible

gloves

Procedure:

Prepare the Inert Atmosphere Workspace: Ensure the glove box or glove bag is purged with

a dry, inert gas and that the atmosphere is free of moisture.

Equilibrate the Reagent: Place the sealed container of SbBr₃ inside the glove box and allow

it to equilibrate to the internal temperature for at least 30 minutes.

Prepare Glassware: Introduce all necessary flame-dried and cooled glassware into the glove

box.

Weighing the Reagent: Carefully open the SbBr₃ container inside the glove box. Using a

clean, dry spatula, weigh the desired amount of SbBr₃ onto weighing paper or into a

weighing boat.

Transfer to Reaction Vessel: Promptly transfer the weighed SbBr₃ to the reaction flask.

Addition of Solvent: Add the anhydrous solvent to the reaction flask containing the SbBr₃.
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Seal the System: Securely seal the reaction flask before removing it from the glove box.

Storage of Unused Reagent: Before closing the main container of SbBr₃, purge the

headspace with inert gas and seal it tightly.

Data Presentation
Table 1: Solubility of Antimony Tribromide in Various
Solvents
The following table summarizes the solubility of SbBr₃ in different solvents. Using anhydrous

grades of these solvents is crucial to prevent hydrolysis.

Solvent Solubility Reference

Carbon Disulfide Soluble [2][6]

Acetone Soluble [2][6]

Benzene Soluble [2][6]

Chloroform Soluble [2][6]

Ethanol Soluble (decomposes) [5][6]

Dilute Hydrochloric Acid Soluble [2][6]

Dilute Hydrobromic Acid Soluble [2][6]

Water Decomposes [5][6]
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Figure 1: Hydrolysis of Antimony Tribromide

2 SbBr₃
(Antimony Tribromide)

+

3 H₂O
(Water)

→

Sb₂O₃

(Antimony Trioxide)

+

6 HBr
(Hydrobromic Acid)
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Figure 1: Hydrolysis of Antimony Tribromide
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Figure 2: Troubleshooting Hydrolysis Issues
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Figure 2: Troubleshooting Hydrolysis Issues
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Figure 3: Anhydrous Handling Workflow
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Figure 3: Anhydrous Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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